Cas no 25253-51-4 (8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane)

• Product Name: 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane
• CAS No: 25253-51-4
• MF: C₁₄H₁₇ClO₂
• MW: 252.736583471298
• CID: 241616
• PubChem ID: 14617879
• Update Time: 2025-07-02

8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-(4-Chlorophenyl)-1,4-dioxaspiro[4.5]decane
• 1,4-Dioxaspiro[4.5]decane,8-(4-chlorophenyl)-
• 8-(4-CHLOROPHENYL)-1,4-DIOXASPRIRO[4,5]DECANE
• A919382
• E78313
• SCHEMBL13832594
• BS-49216
• CS-0197083
• MFCD07367861
• CHEBI:165222
• AC-14155
• FT-0664873
• 25253-51-4
• AKOS015961594
• DB-049934
• 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane

• MDL： MFCD07367861
• Inchi： 1S/C14H17ClO2/c15-13-3-1-11(2-4-13)12-5-7-14(8-6-12)16-9-10-17-14/h1-4,12H,5-10H2
• InChI Key： YUHLEBUZROOCJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC2(CC1)OCCO2

Computed Properties

• Exact Mass: 252.09200
• Monoisotopic Mass: 252.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 361.5°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.566
• PSA: 18.46000
• LogP: 3.74070

8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane

Introduction to 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane (CAS No. 25253-51-4)

8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane, a compound with the chemical formula C₁₆H₁₁ClO₂, is a notable molecule in the field of pharmaceutical chemistry and has garnered significant attention due to its unique structural and functional properties. This spirocyclic ether exhibits a distinct architecture that has been explored for its potential in various biochemical applications. The presence of a spirocyclic core and a 4-chlorophenyl substituent makes it a subject of interest for medicinal chemists seeking novel scaffolds for drug development.

The compound's molecular structure, characterized by a spiro connection between a dioxane ring and a decane moiety, contributes to its intriguing physicochemical properties. This spiro arrangement imparts rigidity to the molecule, which can be advantageous in designing ligands with high binding affinity and selectivity. The 4-chlorophenyl group introduces a region of electron deficiency, which can be exploited for interactions with biological targets such as enzymes and receptors.

In recent years, the synthesis and characterization of heterocyclic compounds like 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane have seen considerable advancements. The spirocyclic ethers are known for their stability and versatility in forming complex three-dimensional structures, making them promising candidates for pharmacological research. The compound's CAS No. 25253-51-4 provides a unique identifier that aids in its systematic study and documentation within scientific literature.

One of the most compelling aspects of 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane is its potential application in the development of bioactive molecules. Researchers have been exploring its derivatives as intermediates for synthesizing more complex pharmacophores. The spirocyclic core can serve as a privileged scaffold, allowing for modifications that enhance specific biological activities. For instance, the introduction of additional functional groups can fine-tune the molecule's interactions with biological targets, leading to improved efficacy and reduced side effects.

The< b>4-chlorophenyl substituent plays a crucial role in modulating the electronic properties of the molecule. Chlorine atoms are known to participate in various non-covalent interactions, including hydrogen bonding and π-stacking, which can influence the compound's binding affinity to biological targets. This feature makes 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane an attractive candidate for designing molecules that interact specifically with proteins or nucleic acids.

Recent studies have highlighted the importance of spirocyclic ethers in medicinal chemistry due to their ability to exhibit multiple modes of interaction with biological systems. These interactions can lead to the development of novel therapeutic agents with unique mechanisms of action. The< b>CAS No. 25253-51-4 compound has been investigated in various contexts, including its potential as an intermediate in the synthesis of more complex molecules with pharmacological relevance.

The synthesis of 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane involves multi-step organic transformations that showcase the ingenuity of synthetic chemists in constructing complex molecular architectures. The spirocyclic core is typically formed through intramolecular reactions such as cyclization or metathesis, which require precise control over reaction conditions to achieve high yields and purity. The introduction of the< b>4-chlorophenyl group often involves halogenation or substitution reactions, which must be carefully optimized to avoid unwanted side products.

The physicochemical properties of 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane make it an interesting candidate for further investigation in drug discovery programs. Its solubility characteristics, melting point, and spectroscopic properties are all critical factors that need to be evaluated for potential pharmaceutical applications. Additionally, its stability under various conditions is essential for ensuring its suitability for industrial-scale production.

In conclusion, 8-(4-Chlorophenyl)-1,4-dioxaspiro4.5decane (CAS No. 25253-51-4) is a structurally unique compound with significant potential in pharmaceutical chemistry. Its spirocyclic core and< b>4-chlorophenyl substituent provide a versatile platform for designing bioactive molecules with tailored properties. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a focal point in the development of novel therapeutic agents.